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This guide provides an objective comparison of research findings concerning Ubiquitin-Specific
Protease 28 (USP28) inhibitors, a promising class of molecules in cancer therapy. The
information presented is collated from preclinical and early clinical studies to support
independent verification and further research in this field.

Introduction to USP28 as a Therapeutic Target

Ubiquitin-Specific Protease 28 (USP28) is a deubiquitinating enzyme (DUB) that plays a crucial
role in regulating the stability of various oncoproteins.[1][2] By removing ubiquitin chains from
these proteins, USP28 prevents their degradation by the proteasome, leading to their
accumulation and the promotion of cancer cell proliferation and survival.[1] Key substrates of
USP28 include the oncogenic transcription factors c-MYC, c-JUN, and ANp63.[3][4][5]
Consequently, the inhibition of USP28 has emerged as a promising therapeutic strategy for
various cancers, including colorectal, breast, non-small cell lung cancer (NSCLC), and Burkitt
lymphoma.[1][6]
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Several small molecule inhibitors targeting USP28 have been developed and evaluated in
preclinical studies. This section compares the performance of some of the most cited inhibitors
based on available experimental data.
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Signaling Pathways and Experimental Workflows
USP28-Mediated Oncoprotein Stabilization Signaling

Pathway
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USP28 stabilizes oncoproteins like c-MYC by removing ubiquitin tags, preventing their
degradation by the proteasome. Inhibition of USP28 leads to the subsequent degradation of
these oncoproteins, resulting in cell cycle arrest and apoptosis.
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Caption: USP28 signaling pathway and the effect of its inhibition.
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General Experimental Workflow for USP28 Inhibitor
Evaluation

The preclinical evaluation of USP28 inhibitors typically follows a multi-step process, from initial

screening to in vivo efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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